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Compound of Interest

Compound Name: 2-Bromoanthraquinone

Cat. No.: B1267325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Bromoanthraquinone (CAS No. 572-83-8), a compound utilized in dye manufacturing and as

an intermediate in organic synthesis.[1] Adherence to the following protocols is crucial to

ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties
2-Bromoanthraquinone is a solid, typically appearing as a light yellow to orange crystalline

powder.[2] It is generally insoluble in water but soluble in organic solvents such as chloroform

and acetone.
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Property Value Source

Molecular Formula C₁₄H₇BrO₂ [1][2][3]

Molecular Weight 287.11 g/mol [1][2][3]

Appearance
Light yellow to yellow to

orange powder/crystal
[2]

Melting Point 208 °C [4]

Boiling Point 443.4 ± 34.0 °C (Predicted)

Solubility

Insoluble in water; Soluble in

hot toluene, chloroform, and

acetone.

[4]

CAS Number 572-83-8 [1][2][3]

Hazard Identification and GHS Classification
2-Bromoanthraquinone is classified as a hazardous substance. The primary hazards are skin,

eye, and potential respiratory irritation.[3]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning
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Toxicological Information
Comprehensive quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%) for 2-Bromoanthraquinone is not readily available in the reviewed

literature.[4][5] It is reported that the toxicological properties have not been fully investigated.[5]

However, based on its GHS classification, it is known to cause skin and serious eye irritation,

and may cause respiratory irritation.[3] One study on the parent compound, anthraquinone,

indicated an oral LD50 in rats of >5000 mg/kg.[6][7] Another study on 2-Methyl Anthraquinone

found an LD50 of less than 300 mg/kg in rats.[8] These values for related compounds suggest

that the toxicity of 2-Bromoanthraquinone should be handled with caution.

Experimental Protocols: Safe Handling, Storage,
and Disposal
Engineering Controls and Personal Protective
Equipment (PPE)
A risk assessment should be conducted before handling 2-Bromoanthraquinone to ensure

appropriate control measures are in place.

Engineering Controls:

Work with 2-Bromoanthraquinone should be conducted in a well-ventilated area.[4]

A chemical fume hood is recommended for all procedures that may generate dust or

aerosols.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5]

Personal Protective Equipment (PPE): The following PPE should be worn at all times when

handling 2-Bromoanthraquinone:

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory.[4]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.[4] Gloves should be

inspected for integrity before use and disposed of properly after handling the compound.
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Skin and Body Protection: A laboratory coat should be worn. For larger quantities or when

there is a risk of significant exposure, additional protective clothing may be necessary.

Respiratory Protection: If dust generation is unavoidable and engineering controls are

insufficient, a NIOSH-approved respirator for particulates should be used.[5]

Personal Protective Equipment (PPE) for 2-Bromoanthraquinone

Eye Protection
(Safety Goggles/Glasses)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat)

Respiratory Protection
(Respirator if dust is generated)

Handling 2-Bromoanthraquinone

Always Wear Always Wear Always Wear If necessary

Click to download full resolution via product page

Required Personal Protective Equipment for handling 2-Bromoanthraquinone.

Handling and Storage Procedures
Handling:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust.[5]

Minimize dust generation during handling.

Use in a well-ventilated area, preferably in a chemical fume hood.[4]

Wash hands thoroughly after handling.[4]

Keep away from food and drink.[4]

Storage:
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Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials, such as strong oxidizing agents.[5]

The storage area should be secure.
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Handling Procedures

Storage Procedures

Avoid Contact
(Skin, Eyes, Clothing)

Avoid Inhalation
(Dust)

Use in a Well-Ventilated Area
(Fume Hood)

Practice Good Hygiene
(Wash Hands)

Tightly Closed Container

Dry, Cool, Well-Ventilated

Away from Strong
Oxidizing Agents

Secure Area

Receive
2-Bromoanthraquinone

Use in
Experiment

Store for
Future Use

Click to download full resolution via product page

Workflow for the safe handling and storage of 2-Bromoanthraquinone.
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Disposal Procedures
2-Bromoanthraquinone and any contaminated materials should be disposed of as hazardous

chemical waste.

Waste Segregation: Halogenated organic waste must be segregated from non-halogenated

waste streams.[9]

Container: Use a designated, properly labeled hazardous waste container that is in good

condition and has a secure lid.[9]

Labeling: The container must be clearly labeled as "Hazardous Waste" with the full chemical

name "2-Bromoanthraquinone".[9]

Disposal of Contaminated Materials: Any materials contaminated with 2-
Bromoanthraquinone (e.g., gloves, filter paper, empty containers) should be placed in the

designated solid halogenated waste container.

Regulatory Compliance: All disposal must be in accordance with local, state, and federal

regulations.[4] Consult your institution's environmental health and safety department for

specific guidelines.

Emergency Procedures
First-Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[4]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water. Remove contaminated clothing. If skin irritation occurs, seek medical advice.[4]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[4]

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek medical

attention if you feel unwell.[4]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5]

Specific Hazards: Hazardous combustion products may include carbon monoxide, carbon

dioxide, and hydrogen bromide.[5]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[4]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment (see section 4.1). Avoid dust formation.[5]

Environmental Precautions: Prevent the material from entering drains or waterways.[4]

Containment and Cleanup:

For small spills, sweep up the material, avoiding dust generation, and place it in a suitable,

labeled container for disposal.[4][5]

The use of a vacuum cleaner equipped with a HEPA filter is a preferable method for

cleaning up dust.[4]

After the material has been collected, clean the spill area.
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Immediate Actions

Cleanup and Disposal

Accidental Release
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Emergency response workflow for an accidental release of 2-Bromoanthraquinone.
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Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[4]

Incompatible Materials: Strong oxidizing agents.[5]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and hydrogen bromide.[5]

This guide is intended to provide comprehensive safety information. Always consult the most

current Safety Data Sheet (SDS) for 2-Bromoanthraquinone from your supplier before use

and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267325#safety-and-handling-precautions-for-2-
bromoanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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